4-Fluoro-N2-(3-methoxyphenyl)benzene-1,2-diamine
Cat. No. B8289708
M. Wt: 232.25 g/mol
InChI Key: YVTKCYDAMQAFMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08653089B2
Procedure details
(5-Fluoro-2-nitrophenyl)-(3-methoxyphenyl)amine (3.35 g, 12.7 mmol) was dissolved in EtOAc (50 mL) and the flask evacuated and flushed with nitrogen gas. 10% Pd/C (0.35 g) was added and the reaction mixture stirred under an atmosphere of hydrogen gas, at RT overnight. A further amount of 10% Pd/C (0.35 g) was added and the reaction mixture stirred under an atmosphere of hydrogen gas for a further 1 h. The resultant mixture was filtered through Celite® and the filtrate concentrated in vacuo to afford the title compound as a red gum (2.97 g, 100%). 1H NMR (CDCl3, 400 MHz): δ 7.15 (1H, t, J=8.08 Hz), 6.91 (1H, dd, J=9.89, 2.72 Hz), 6.76-6.62 (2H, m), 6.49-6.37 (3H, m), 5.29 (1H, s), 3.77 (3H, s), 3.52 (2H, s)
Name
(5-Fluoro-2-nitrophenyl)-(3-methoxyphenyl)amine
Quantity
3.35 g
Type
reactant
Reaction Step One
Name
Yield
100%
Identifiers
|
REACTION_CXSMILES
|
[F:1][C:2]1[CH:3]=[CH:4][C:5]([N+:17]([O-])=O)=[C:6]([NH:8][C:9]2[CH:14]=[CH:13][CH:12]=[C:11]([O:15][CH3:16])[CH:10]=2)[CH:7]=1>CCOC(C)=O>[F:1][C:2]1[CH:7]=[C:6]([NH:8][C:9]2[CH:14]=[CH:13][CH:12]=[C:11]([O:15][CH3:16])[CH:10]=2)[C:5]([NH2:17])=[CH:4][CH:3]=1
|
Inputs
Step One
|
Name
|
(5-Fluoro-2-nitrophenyl)-(3-methoxyphenyl)amine
|
|
Quantity
|
3.35 g
|
|
Type
|
reactant
|
|
Smiles
|
FC=1C=CC(=C(C1)NC1=CC(=CC=C1)OC)[N+](=O)[O-]
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
CCOC(=O)C
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the reaction mixture stirred under an atmosphere of hydrogen gas, at RT overnight
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the flask evacuated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
flushed with nitrogen gas
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
10% Pd/C (0.35 g) was added
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
A further amount of 10% Pd/C (0.35 g) was added
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
the reaction mixture stirred under an atmosphere of hydrogen gas for a further 1 h
|
|
Duration
|
1 h
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The resultant mixture was filtered through Celite®
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the filtrate concentrated in vacuo
|
Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC=1C=C(C(=CC1)N)NC1=CC(=CC=C1)OC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.97 g | |
| YIELD: PERCENTYIELD | 100% | |
| YIELD: CALCULATEDPERCENTYIELD | 100.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
